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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for utilizing
Tri(ethylene glycol) diacrylate (TEGDA) in the formulation of both flexible and rigid plastics. The
information is intended to guide researchers in developing materials with tailored mechanical
properties for a variety of applications, including in the biomedical and pharmaceutical fields.

Introduction to TEGDA in Polymer Science

Tri(ethylene glycol) diacrylate (TEGDA) is a difunctional acrylate monomer that serves as a
versatile building block in polymer chemistry. Its low viscosity, high reactivity, and ability to form
cross-linked networks upon polymerization make it a valuable component in formulations for
coatings, adhesives, and 3D printing resins. By carefully selecting co-monomers and
polymerization conditions, the mechanical properties of TEGDA-based plastics can be
precisely controlled, ranging from soft and flexible to hard and rigid materials.

Achieving Flexibility and Rigidity with TEGDA

The mechanical properties of a TEGDA-based polymer are primarily determined by the
architecture of the resulting polymer network.

» Flexibility is achieved by creating a polymer network with a lower crosslink density. This can
be accomplished by incorporating long-chain, flexible co-monomers or plasticizers into the
formulation. These components increase the distance between crosslinks, allowing for
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greater chain mobility and resulting in a material with higher elongation at break and a lower
tensile modulus.

 Rigidity is obtained by forming a densely cross-linked network. This is achieved by using
TEGDA in combination with multifunctional acrylates, which act as rigid crosslinkers. These
molecules create a tightly woven network with restricted chain movement, leading to a
material with high tensile strength and a high tensile modulus.

Quantitative Data on Mechanical Properties

The following table summarizes the typical mechanical properties of flexible and rigid plastics
formulated with TEGDA and its co-monomers. The data is compiled from various sources and
provides a comparative overview.

Flexible TEGDA- Rigid TEGDA-
Property . . Test Standard
based Plastic based Plastic
Tensile Strength 5-15 MPa 30 - 60 MPa ASTM D638
Tensile Modulus 10 - 100 MPa 1000 - 2500 MPa ASTM D638
Elongation at Break 50 - 200% 2-10% ASTM D638
Shore Hardness A 60 -90 D70-90 ASTM D2240

TEGDA with flexible TEGDA with rigid
Formulation co-monomers (e.g., crosslinkers (e.g.,

long-chain diacrylates) trifunctional acrylates)

Experimental Protocols

The following are detailed protocols for the preparation and testing of flexible and rigid TEGDA-
based plastics via UV-induced photopolymerization.

Protocol 1: Synthesis of a Flexible TEGDA-based Plastic

Objective: To synthesize a flexible plastic with high elongation at break.

Materials:
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 Tri(ethylene glycol) diacrylate (TEGDA)

o Poly(ethylene glycol) diacrylate (PEGDA, Mn = 700 g/mol ) as a flexible co-monomer
o 2-Hydroxy-2-methyl-1-phenyl-propan-1-one (e.g., Darocur® 1173) as a photoinitiator
o Ethanol (for cleaning)

e Glass slides

e Spacers (e.g., 1 mm thick)

e UV curing system (365 nm wavelength)

Procedure:

o Formulation Preparation: In a light-protected container, prepare the resin mixture by
combining 50% (w/w) TEGDA, 48% (w/w) PEGDA (Mn 700), and 2% (w/w) photoinitiator.

» Mixing: Thoroughly mix the components using a magnetic stirrer or vortex mixer until a
homogeneous, clear solution is obtained.

e Mold Assembly: Clean two glass slides with ethanol. Place the spacers on one of the glass
slides to create a mold of a defined thickness.

o Casting: Carefully pour the resin mixture into the mold, ensuring there are no air bubbles.
Place the second glass slide on top to enclose the resin.

e UV Curing: Place the mold in the UV curing system. Expose the resin to UV light (365 nm) at
an intensity of approximately 10-20 mW/cm2 for 5-10 minutes. Curing time may need to be
optimized based on the specific UV source and resin thickness.

o Demolding and Post-Curing: After curing, carefully separate the glass slides to remove the
flexible plastic film. For optimal mechanical properties, a post-curing step under UV light or at
a slightly elevated temperature (e.g., 60°C for 1 hour) in an oven can be performed.

Characterization:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Mechanical Testing: Cut the cured film into dumbbell-shaped specimens according to ASTM
D638. Perform tensile testing using a universal testing machine to determine tensile
strength, tensile modulus, and elongation at break.

o Hardness Testing: Measure the Shore A hardness of the material using a durometer
according to ASTM D2240.

Protocol 2: Synthesis of a Rigid TEGDA-based Plastic

Objective: To synthesize a rigid plastic with high tensile strength and modulus.
Materials:

 Tri(ethylene glycol) diacrylate (TEGDA)

o Trimethylolpropane triacrylate (TMPTA) as a rigid crosslinker

o 2-Hydroxy-2-methyl-1-phenyl-propan-1-one (e.g., Darocur® 1173) as a photoinitiator
o Ethanol (for cleaning)

e Glass slides

e Spacers (e.g., 1 mm thick)

e UV curing system (365 nm wavelength)

Procedure:

o Formulation Preparation: In a light-protected container, prepare the resin mixture by
combining 68% (w/w) TEGDA, 30% (w/w) TMPTA, and 2% (w/w) photoinitiator.

e Mixing: Thoroughly mix the components using a magnetic stirrer or vortex mixer until a
homogeneous, clear solution is obtained.

e Mold Assembly: Clean two glass slides with ethanol. Place the spacers on one of the glass
slides to create a mold of a defined thickness.
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o Casting: Carefully pour the resin mixture into the mold, ensuring there are no air bubbles.
Place the second glass slide on top to enclose the resin.

e UV Curing: Place the mold in the UV curing system. Expose the resin to UV light (365 nm) at
an intensity of approximately 10-20 mW/cm2 for 5-10 minutes. Curing time may need to be
optimized based on the specific UV source and resin thickness.

o Demolding and Post-Curing: After curing, carefully separate the glass slides to remove the
rigid plastic sheet. A post-curing step at a slightly elevated temperature (e.g., 80°C for 1
hour) in an oven is recommended to ensure complete conversion and enhance mechanical
properties.

Characterization:

e Mechanical Testing: Cut the cured sheet into dumbbell-shaped specimens according to
ASTM D638. Perform tensile testing using a universal testing machine to determine tensile
strength, tensile modulus, and elongation at break.

o Hardness Testing: Measure the Shore D hardness of the material using a durometer
according to ASTM D2240.
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Caption: General workflow for creating TEGDA-based plastics.

Mechanism of Flexibility vs. Rigidity
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Caption: Controlling mechanical properties through formulation.

« To cite this document: BenchChem. [Application Notes and Protocols for TEGDA in Flexible
and Rigid Plastics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157822#tegda-applications-in-creating-flexible-and-
rigid-plastics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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